Cas no 16587-41-0 (Benzo[b]thiophene,3,7-dimethyl-)
![Benzo[b]thiophene,3,7-dimethyl- structure](https://www.kuujia.com/scimg/cas/16587-41-0x500.png)
16587-41-0 structure
Product name:Benzo[b]thiophene,3,7-dimethyl-
Benzo[b]thiophene,3,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene,3,7-dimethyl-
- 3,7-Dimethylbenzo[b]thiophene
- 3,7-Dimethyl-1-benzothiophene
- 3,7-Dimethylbenzothiophene
- Benzo(b)thiophene, 3,7-dimethyl-
- SCHEMBL8404365
- Benzothiophene, 3,7-dimethyl
- Benzo[b]thiophene, 3,7-dimethyl-
- YFVIULBUVVXJQI-UHFFFAOYSA-N
- 16587-41-0
- DTXSID5066085
-
- Inchi: InChI=1S/C10H10S/c1-7-4-3-5-9-8(2)6-11-10(7)9/h3-6H,1-2H3
- InChI Key: YFVIULBUVVXJQI-UHFFFAOYSA-N
- SMILES: CC1=CSC2C(C)=CC=CC1=2
Computed Properties
- Exact Mass: 162.0504
- Monoisotopic Mass: 162.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2A^2
- XLogP3: 3.7
Experimental Properties
- Density: 1.114
- Boiling Point: 264.9°C at 760 mmHg
- Flash Point: 82.8°C
- Refractive Index: 1.635
- PSA: 0
Benzo[b]thiophene,3,7-dimethyl- Related Literature
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Man Vir Singh,Sudesh Kumar,Moinuddin Sarker Sustainable Energy Fuels, 2018,2, 1057-1068
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2. Synthesis and properties of rhenium tricarbonyl complex bearing N-fused tetraphenylporphyrin ligand†Motoki Toganoh,Tomoya Ishizuka Chem. Commun., 2004, 2464-2465
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Po-I. Wang,Wojciech Pisula,Klaus Müllen,Der-Jang Liaw Polym. Chem., 2016,7, 6211-6219
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
16587-41-0 (Benzo[b]thiophene,3,7-dimethyl-) Related Products
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- 1455-18-1(3-Methylbenzothiophene)
- 1964-45-0(3,5-Dimethylbenzobthiophene)
- 31317-18-7(Dibenzothiophene,2,4-dimethyl-)
- 14315-15-2(7-methyl-1-benzothiophene)
- 1207-12-1(4,6-Dimethyldibenzothiophene)
- 7372-88-5(4-Methyldibenzothiophene)
- 249916-07-2(Borreriagenin)
- 481053-42-3(N-(2,2-Dimethoxyethyl)-4-nitrobenzamide)
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